11,17-Dihydroxy-3,20-dioxopregnan-21-yl acetate
11,17-Dihydroxy-3,20-dioxopregnan-21-yl acetate
Brand Name:
Vulcanchem
CAS No.:
4004-68-6
VCID:
VC0123589
InChI:
InChI=1S/C23H34O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-18,20,26,28H,4-12H2,1-3H3
SMILES:
CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(=O)C4)C)O)C)O
Molecular Formula:
C₂₃H₃₄O₆
Molecular Weight:
406.5 g/mol
11,17-Dihydroxy-3,20-dioxopregnan-21-yl acetate
CAS No.: 4004-68-6
Reference Standards
VCID: VC0123589
Molecular Formula: C₂₃H₃₄O₆
Molecular Weight: 406.5 g/mol
| CAS No. | 4004-68-6 |
|---|---|
| Product Name | 11,17-Dihydroxy-3,20-dioxopregnan-21-yl acetate |
| Molecular Formula | C₂₃H₃₄O₆ |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | [2-(11,17-dihydroxy-10,13-dimethyl-3-oxo-2,4,5,6,7,8,9,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl)-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C23H34O6/c1-13(24)29-12-19(27)23(28)9-7-17-16-5-4-14-10-15(25)6-8-21(14,2)20(16)18(26)11-22(17,23)3/h14,16-18,20,26,28H,4-12H2,1-3H3 |
| Standard InChIKey | BWCPGWRDUCWIIR-UHFFFAOYSA-N |
| SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(=O)C4)C)O)C)O |
| Canonical SMILES | CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CCC4C3(CCC(=O)C4)C)O)C)O |
| Synonyms | 11β,17,21-Trihydroxy-5α-pregnane-3,20-dione 21-Acetate; 5α-Dihydrocortisol 21-Acetate; Hydrallostane 21-Acetate; NSC 15479; RU 18748 |
| PubChem Compound | 225760 |
| Last Modified | Nov 11 2021 |
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